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In the landscape of modern drug discovery, there is a clear and accelerating shift towards
molecules with greater three-dimensionality. While aromatic and heteroaromatic rings have
long been staples, saturated heterocycles are increasingly recognized for their ability to confer
advantageous physicochemical properties.[1][2] These scaffolds often lead to improved
agueous solubility, reduced metabolic liability, and the ability to project substituents into precise
vectors in three-dimensional space, enhancing target engagement.[1][2]

Within this class, the seven-membered 1,2-diazepane ring system represents a particularly
valuable scaffold. Its inherent conformational flexibility allows it to serve as a versatile template,
capable of mimicking peptide B-turns or presenting functional groups in unique spatial
arrangements.[3][4] The subject of this guide, tert-butyl 1,2-diazepane-1-carboxylate, is a
key building block that provides medicinal chemists with a stable, easily handled precursor to
this important heterocyclic core. The tert-butyloxycarbonyl (Boc) protecting group at the N1
position temporarily masks one of the reactive nitrogen atoms, enabling selective
functionalization at the N2 position. Subsequent removal of the Boc group then opens up the
N1 position for further diversification, making this reagent a cornerstone for building diverse
chemical libraries.
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This document serves as a technical guide for researchers, scientists, and drug development
professionals, outlining the core applications, key experimental protocols, and strategic
considerations for employing tert-butyl 1,2-diazepane-1-carboxylate in medicinal chemistry
programs.

Physicochemical and Structural Profile

A foundational understanding of the molecule's properties is essential for its effective use in
synthesis and design.

Property Value

Molecular Formula C10H20N202

Molecular Weight 200.28 g/mol [5]

CAS Number 160430-97-1

Appearance Off-white to yellow crystalline powder or solid
Solubility Soluble in common organic solvents (DCM,

Chloroform, Methanol, Ethyl Acetate)

Conformational Insights: The seven-membered diazepane ring is not planar. It exists as a
dynamic equilibrium of multiple low-energy conformations (e.g., chair, boat, twist-boat). This
conformational flexibility is a key feature in drug design.[4] For the related 1,4-
benzodiazepines, it is well-established that conformational enantiomers can interconvert and
that specific conformations are selectively bound by biological targets like the GABA-A
receptor.[4][6] This principle extends to the 1,2-diazepane scaffold, where its ability to adopt
different shapes can be exploited to optimize binding affinity and selectivity for a given protein
target.

Core Synthetic Applications & Strategic Workflows

Tert-butyl 1,2-diazepane-1-carboxylate is primarily used as a versatile intermediate. Its
synthetic utility stems from the orthogonal reactivity of its two nitrogen atoms, dictated by the
presence of the Boc protecting group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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